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Introduction
NVP-BVU972 is a potent and selective small-molecule inhibitor of the c-Met receptor tyrosine

kinase.[1][2][3] The c-Met signaling pathway plays a crucial role in cell proliferation, survival,

migration, and invasion.[4][5][6] Dysregulation of this pathway is implicated in the development

and progression of various cancers.[4][5] NVP-BVU972 serves as a valuable tool for

investigating the physiological and pathological roles of c-Met signaling. These application

notes provide detailed protocols for utilizing NVP-BVU972 in key in vitro assays to probe c-Met

signaling.

Mechanism of Action
NVP-BVU972 is an ATP-competitive inhibitor of c-Met kinase activity.[7] Structural studies have

shown that NVP-BVU972 binds to the active conformation of the c-Met kinase domain.[8] A key

interaction involves the stacking of the Tyr1230 residue with the core moiety of NVP-BVU972,

which is critical for its inhibitory activity.[8][9] Mutations in Tyr1230 can lead to resistance to

NVP-BVU972.[6][7][9]
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Target IC50 (nM) Notes

c-Met (wild-type) 14 [1][2][3]

RON >1000
Highly selective against the

closely related RON kinase.[3]

Table 2: Anti-proliferative Activity of NVP-BVU972 in c-
Met Dependent Cell Lines

Cell Line c-Met Status IC50 (nM)

GTL-16 Gene Amplification 66

MKN-45 Gene Amplification 82

EBC-1 Gene Amplification 32

BaF3 TPR-MET (wild-type) Fusion Protein 77[4]

Table 3: Inhibitory Activity of NVP-BVU972 against c-Met
Mutants in BaF3 Cells

c-Met Mutation IC50 (nM)

M1211L 1.2

M1250T 3.6

F1200I 14.1

V1155L 14.6

L1195V 31.5

D1228A >129

Y1230H >129[6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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